Cas no 92638-98-7 (4-(furan-2-yl)butanoic acid)

4-(Furan-2-yl)butanoic acid is a furan-derived carboxylic acid with applications in organic synthesis and pharmaceutical intermediates. Its structure combines a furan heterocycle with a flexible butanoic acid chain, offering reactivity at both the aromatic and carboxyl functional groups. This compound is particularly useful in the synthesis of bioactive molecules, agrochemicals, and specialty polymers due to its ability to undergo further derivatization, such as esterification or amidation. The furan ring provides a versatile scaffold for cycloaddition reactions, while the carboxylic acid group enables straightforward conjugation. Its balanced lipophilicity and moderate acidity make it a practical building block in medicinal chemistry and material science research.

4-(furan-2-yl)butanoic acid structure

Product Name:4-(furan-2-yl)butanoic acid

CAS No:92638-98-7

MF:C₈H₁₀O₃

MW:154.163202762604

CID:1121798

PubChem ID:11105573

Update Time:2025-05-27

4-(furan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Furanbutanoic acid
- 4-(furan-2-yl)butanoic acid
- SCHEMBL2199125
- A934866
- 92638-98-7
- EN300-1842863
- Inchi： 1S/C8H10O3/c9-8(10)5-1-3-7-4-2-6-11-7/h2,4,6H,1,3,5H2,(H,9,10)
- InChI Key： CVWCCODRGZIVCY-UHFFFAOYSA-N
- SMILES： O1C=CC=C1CCCC(=O)O

Computed Properties

Exact Mass: 154.062994177g/mol
Monoisotopic Mass: 154.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 50.4Å²

4-(furan-2-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1842863-0.05g	4-(furan-2-yl)butanoic acid	92638-98-7	0.05g	$647.0	2023-09-19
Enamine	EN300-1842863-0.1g	4-(furan-2-yl)butanoic acid	92638-98-7	0.1g	$678.0	2023-09-19
Enamine	EN300-1842863-0.25g	4-(furan-2-yl)butanoic acid	92638-98-7	0.25g	$708.0	2023-09-19
Enamine	EN300-1842863-0.5g	4-(furan-2-yl)butanoic acid	92638-98-7	0.5g	$739.0	2023-09-19
Enamine	EN300-1842863-1.0g	4-(furan-2-yl)butanoic acid	92638-98-7	1g	$1286.0	2023-06-01
Enamine	EN300-1842863-2.5g	4-(furan-2-yl)butanoic acid	92638-98-7	2.5g	$1509.0	2023-09-19
Enamine	EN300-1842863-5.0g	4-(furan-2-yl)butanoic acid	92638-98-7	5g	$3728.0	2023-06-01
Enamine	EN300-1842863-10.0g	4-(furan-2-yl)butanoic acid	92638-98-7	10g	$5528.0	2023-06-01
Enamine	EN300-1842863-1g	4-(furan-2-yl)butanoic acid	92638-98-7	1g	$770.0	2023-09-19
Enamine	EN300-1842863-5g	4-(furan-2-yl)butanoic acid	92638-98-7	5g	$2235.0	2023-09-19